Cas no 1785222-27-6 (1-(2-Bromo-4-chlorophenyl)-1H-imidazole)

• Product Name: 1-(2-Bromo-4-chlorophenyl)-1H-imidazole
• CAS No: 1785222-27-6
• MF: C₉H₆BrClN₂
• MW: 257.514339923859
• MDL: MFCD28360694
• CID: 5078798
• Update Time: 2026-03-01

1-(2-Bromo-4-chlorophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-4-chlorophenyl)-1H-imidazole

• MDL： MFCD28360694
• Inchi： 1S/C9H6BrClN2/c10-8-5-7(11)1-2-9(8)13-4-3-12-6-13/h1-6H
• InChI Key： PUWIEMUQSYAHIP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1N1C=NC=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• XLogP3: 3
• Topological Polar Surface Area: 17.8

Additional information on 1-(2-Bromo-4-chlorophenyl)-1H-imidazole

1-(2-Bromo-4-chlorophenyl)-1H-imidazole (CAS No. 1785222-27-6): A Comprehensive Overview

In the realm of organic chemistry, 1-(2-Bromo-4-chlorophenyl)-1H-imidazole (CAS No. 1785222-27-6) stands out as a versatile and highly functionalized compound. This molecule, characterized by its imidazole core and substituted phenyl ring, has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the bromo and chloro substituents, make it a valuable intermediate for synthesizing more complex molecules. Researchers and industry professionals often seek information on its synthesis, applications, and safety profile, reflecting its growing importance in modern chemistry.

The 1-(2-Bromo-4-chlorophenyl)-1H-imidazole compound is particularly notable for its role in drug discovery. The imidazole moiety is a common pharmacophore found in many FDA-approved drugs, contributing to its widespread use in medicinal chemistry. Recent trends in AI-driven drug discovery and high-throughput screening have further highlighted the potential of this compound. Questions like *"What are the synthetic routes for 1-(2-Bromo-4-chlorophenyl)-1H-imidazole?"* or *"How is this compound used in antifungal agents?"* are frequently searched, underscoring its relevance in both academic and industrial settings.

From a synthetic perspective, 1-(2-Bromo-4-chlorophenyl)-1H-imidazole can be prepared through various methods, including palladium-catalyzed cross-coupling reactions or direct halogenation of the imidazole ring. The presence of both bromo and chloro groups offers multiple sites for further functionalization, making it a flexible building block. This adaptability aligns with the current focus on green chemistry and sustainable synthesis, as researchers aim to minimize waste and improve efficiency in chemical production.

In addition to its pharmaceutical applications, 1-(2-Bromo-4-chlorophenyl)-1H-imidazole has potential uses in material science. Its aromatic and heterocyclic structure could contribute to the development of organic semiconductors or photocatalysts, areas that are gaining traction due to the push for renewable energy technologies. Searches related to *"imidazole derivatives in OLEDs"* or *"halogenated compounds in catalysis"* reflect this interdisciplinary interest.

Safety and handling of 1-(2-Bromo-4-chlorophenyl)-1H-imidazole are also critical topics. While not classified as a hazardous material, proper storage and handling protocols are essential to ensure workplace safety. This aligns with the broader industry emphasis on laboratory safety standards and regulatory compliance, which are frequently discussed in forums and research publications.

In summary, 1-(2-Bromo-4-chlorophenyl)-1H-imidazole (CAS No. 1785222-27-6) is a compound of significant scientific and industrial interest. Its applications span drug discovery, material science, and beyond, making it a focal point for researchers exploring next-generation chemicals. As the demand for innovative and sustainable solutions grows, this compound is poised to play an even more prominent role in advancing chemical science.